Cas no 2649013-59-0 (5-(2-isocyanatoethyl)-4-methyl-1H-imidazole)

5-(2-Isocyanatoethyl)-4-methyl-1H-imidazole is a reactive heterocyclic compound featuring both an isocyanate group and an imidazole ring, making it a versatile intermediate in organic synthesis and polymer chemistry. The isocyanate functionality allows for efficient crosslinking in polyurethane and polyurea systems, while the imidazole moiety contributes to potential catalytic or coordination properties. This compound is particularly valuable in the development of specialty polymers, adhesives, and coatings, where its dual reactivity enhances material performance. Its structural uniqueness enables tailored modifications for applications requiring thermal stability, chemical resistance, or functional group compatibility. Proper handling is essential due to the isocyanate group's sensitivity to moisture and reactivity.

5-(2-isocyanatoethyl)-4-methyl-1H-imidazole structure

2649013-59-0 structure

Product Name:5-(2-isocyanatoethyl)-4-methyl-1H-imidazole

CAS No:2649013-59-0

MF:C₇H₉N₃O

MW:151.165860891342

CID:6571706

PubChem ID:165615995

Update Time:2025-06-26

5-(2-isocyanatoethyl)-4-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 5-(2-isocyanatoethyl)-4-methyl-1H-imidazole
- 2649013-59-0
- EN300-1809795
- Inchi： 1S/C7H9N3O/c1-6-7(10-4-9-6)2-3-8-5-11/h4H,2-3H2,1H3,(H,9,10)
- InChI Key： AVZOUGWOVDRBAA-UHFFFAOYSA-N
- SMILES： O=C=NCCC1=C(C)NC=N1

Computed Properties

Exact Mass: 151.074561919g/mol
Monoisotopic Mass: 151.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 58.1Å²

5-(2-isocyanatoethyl)-4-methyl-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1809795-0.05g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	0.05g	$1020.0	2023-09-19
Enamine	EN300-1809795-0.1g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	0.1g	$1068.0	2023-09-19
Enamine	EN300-1809795-0.25g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	0.25g	$1117.0	2023-09-19
Enamine	EN300-1809795-0.5g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	0.5g	$1165.0	2023-09-19
Enamine	EN300-1809795-1.0g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	1g	$1214.0	2023-06-03
Enamine	EN300-1809795-2.5g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	2.5g	$2379.0	2023-09-19
Enamine	EN300-1809795-5.0g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	5g	$3520.0	2023-06-03
Enamine	EN300-1809795-10.0g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	10g	$5221.0	2023-06-03
Enamine	EN300-1809795-1g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	1g	$1214.0	2023-09-19
Enamine	EN300-1809795-5g	5-(2-isocyanatoethyl)-4-methyl-1H-imidazole	2649013-59-0	5g	$3520.0	2023-09-19

5-(2-isocyanatoethyl)-4-methyl-1H-imidazole Related Literature

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5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

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Additional information on 5-(2-isocyanatoethyl)-4-methyl-1H-imidazole

Comprehensive Overview of 5-(2-isocyanatoethyl)-4-methyl-1H-imidazole (CAS No. 2649013-59-0)

5-(2-isocyanatoethyl)-4-methyl-1H-imidazole (CAS No. 2649013-59-0) is a specialized imidazole derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique isocyanate functional group, serves as a versatile building block for the development of bioactive molecules and advanced materials. Its molecular structure, featuring a 4-methyl-1H-imidazole core, enables diverse chemical modifications, making it a valuable intermediate for drug discovery and material science applications.

In recent years, the demand for imidazole-based compounds like 5-(2-isocyanatoethyl)-4-methyl-1H-imidazole has surged due to their role in designing small-molecule inhibitors and therapeutic agents. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme modulation, aligning with the growing trend of precision medicine. The compound's isocyanate group also facilitates covalent bonding with biopolymers, opening avenues for bioconjugation and nanotechnology innovations.

The synthesis of 5-(2-isocyanatoethyl)-4-methyl-1H-imidazole involves meticulous multi-step organic reactions, often requiring protective group strategies to ensure high yield and purity. Its CAS No. 2649013-59-0 serves as a critical identifier in chemical databases, aiding researchers in patent searches and literature reviews. Given its reactivity, handling this compound demands expertise in laboratory safety protocols, though it remains non-classified under hazardous material regulations.

From an industrial perspective, 5-(2-isocyanatoethyl)-4-methyl-1H-imidazole is explored for its utility in polyurethane coatings and adhesive formulations, where its cross-linking properties enhance material durability. The compound's compatibility with green chemistry principles is also under investigation, addressing the global push for sustainable chemical processes. This aligns with frequent search queries like "eco-friendly imidazole derivatives" and "biodegradable polymer additives," reflecting market trends.

In academic research, CAS No. 2649013-59-0 is frequently cited in studies exploring structure-activity relationships (SAR) for anti-inflammatory and antimicrobial agents. Its imidazole ring mimics natural heterocycles found in biological systems, making it a scaffold of choice for medicinal chemistry projects. Recent publications highlight its potential in cancer therapeutics, particularly in kinase inhibition, a hot topic in oncology research.

To optimize SEO visibility, this article incorporates high-traffic keywords such as "imidazole isocyanate applications," "CAS 2649013-59-0 uses," and "4-methyl-1H-imidazole derivatives." These terms resonate with professionals searching for specialty chemicals or research chemicals in pharmaceutical development. The compound's relevance to AI-driven drug design further boosts its online discoverability, as computational methods increasingly rely on heterocyclic libraries.

In summary, 5-(2-isocyanatoethyl)-4-methyl-1H-imidazole (CAS No. 2649013-59-0) exemplifies the intersection of chemical innovation and practical utility. Its adaptability across multiple industries and alignment with cutting-edge research trends ensure its continued prominence in scientific discourse. Future studies may unlock further applications in biomedical engineering and smart materials, solidifying its role as a high-value chemical intermediate.